(E)-methyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H25N3O4S2/c1-4-20-19-22(5-2)17(24)13(28-19)10-14(23)21-16-15(18(25)26-3)11-8-6-7-9-12(11)27-16/h13H,4-10H2,1-3H3,(H,21,23)
• InChI Key: NDFGXBGBNWDOJU-UHFFFAOYSA-N
• Canonical SMILES: CCN=C1N(C(=O)C(S1)CC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC)CC
• Molecular Formula: C19H25N3O4S2
• Molecular Weight: 423.6 g/mol
• CAS No.: 442564-75-2

Description

(E)-methyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H25N3O4S2 and its molecular weight is 423.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of various analogues, including ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates. These analogues are characterized by spectral data and elemental analysis, contributing to the study of antimicrobial activity and docking studies (Spoorthy et al., 2021).

Antitumor Evaluation

• A study explored the synthesis of different heterocyclic derivatives comprising thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings from the compound. These derivatives were evaluated for their antitumor activities, showing high inhibitory effects on various human cancer cell lines (Shams et al., 2010).

Heterocyclic System Synthesis

• The compound's reactivity towards various reagents for synthesizing fused heterocyclic systems has been documented. This illustrates its potential in creating complex molecular structures useful in chemical research (Wardaman, 2000).

Anticancer Activity

• It has been used as a precursor in synthesizing new heterocycles with potential anticancer activity. These heterocycles were tested against the colon HCT-116 human cancer cell line, with several compounds displaying potent activity (Abdel-Motaal et al., 2020).

Antiinflammatory Activity

• Some derivatives synthesized from this compound were screened for their antiinflammatory activity, with certain compounds showing significant results (El-kerdawy et al., 1996).